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Compound of Interest

Compound Name:

1-(Ethylamino)-3-(4-(2-

methoxyethyl)phenoxy)propan-2-

ol

Cat. No.: B026968 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Metoprolol is a widely used beta-blocker in the treatment of cardiovascular diseases. As with

any pharmaceutical compound, the purity of the active pharmaceutical ingredient (API) is

critical to its safety and efficacy. Metoprolol Related Compound A, identified as 1-

(Ethylamino)-3-[4-(2-methoxyethyl)phenoxy]-2-propanol, is a known impurity of Metoprolol.[1]

[2] This technical guide provides a comprehensive overview of the physicochemical

characteristics of this compound, intended to assist researchers, scientists, and drug

development professionals in its identification, characterization, and control.

Chemical Identity and Structure
Metoprolol Related Compound A is structurally similar to Metoprolol, with the key difference

being the substitution of the isopropylamino group with an ethylamino group.
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Identifier Value

IUPAC Name
1-(Ethylamino)-3-[4-(2-

methoxyethyl)phenoxy]propan-2-ol

Synonyms

(±)-1-(Ethylamino)-3-[4-(2-

methoxyethyl)phenoxy]-2-propanol, H 173/09,

USP Metoprolol Related Compound A[2]

CAS Number 109632-08-8

Molecular Formula C₁₄H₂₃NO₃[1][2]

Molecular Weight 253.34 g/mol [1][2]

Chemical Structure ```

[Image of the chemical structure of Metoprolol

Related Compound A]

Caption: Workflow for the synthesis and physicochemical characterization of Metoprolol

Related Compound A.

Logical Relationship for Impurity Identification
The identification of an unknown impurity as Metoprolol Related Compound A follows a logical

progression of analytical techniques.
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Caption: Logical workflow for the identification of Metoprolol Related Compound A as an

impurity.

Conclusion
This technical guide provides a foundational understanding of the physicochemical

characteristics of Metoprolol Related Compound A. While a complete set of experimentally
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determined quantitative data is not readily available in public literature, the provided

experimental protocols offer a clear path for researchers to obtain this critical information. The

synthesis and identification workflows, visualized through diagrams, serve as practical tools for

professionals in drug development and quality control. Accurate characterization of this and

other related substances is paramount for ensuring the quality, safety, and efficacy of

Metoprolol drug products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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